Cas no 2648947-94-6 (Benzyl 3-[(fluorosulfonyl)methyl]-2,2-dimethylpyrrolidine-1-carboxylate)

• Product Name: Benzyl 3-[(fluorosulfonyl)methyl]-2,2-dimethylpyrrolidine-1-carboxylate
• CAS No: 2648947-94-6
• MF: C₁₅H₂₀FNO₄S
• MW: 329.387006759644
• CID: 5767627
• PubChem ID: 165904523
• Update Time: 2025-08-02

Benzyl 3-[(fluorosulfonyl)methyl]-2,2-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7469855
• benzyl 3-[(fluorosulfonyl)methyl]-2,2-dimethylpyrrolidine-1-carboxylate
• 2648947-94-6
• Benzyl 3-[(fluorosulfonyl)methyl]-2,2-dimethylpyrrolidine-1-carboxylate

• Inchi： 1S/C15H20FNO4S/c1-15(2)13(11-22(16,19)20)8-9-17(15)14(18)21-10-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3
• InChI Key： UBJKXVDFQFOKLQ-UHFFFAOYSA-N
• SMILES： S(CC1CCN(C(=O)OCC2C=CC=CC=2)C1(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 329.10970745g/mol
• Monoisotopic Mass: 329.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Additional information on Benzyl 3-[(fluorosulfonyl)methyl]-2,2-dimethylpyrrolidine-1-carboxylate

Research Briefing on Benzyl 3-[(fluorosulfonyl)methyl]-2,2-dimethylpyrrolidine-1-carboxylate (CAS: 2648947-94-6)

Benzyl 3-[(fluorosulfonyl)methyl]-2,2-dimethylpyrrolidine-1-carboxylate (CAS: 2648947-94-6) is a specialized chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorosulfonylmethyl and pyrrolidine carboxylate functional groups, has shown potential as a versatile intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and covalent modifiers.

The compound's structural features, including the fluorosulfonylmethyl moiety, make it a valuable tool for introducing sulfur-based electrophilic groups into target molecules. This property has been leveraged in the design of covalent inhibitors, which are increasingly important in targeting challenging proteins such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of irreversible inhibitors for SARS-CoV-2 main protease, highlighting its potential in antiviral drug development.

Recent advancements in synthetic methodologies have improved the accessibility of Benzyl 3-[(fluorosulfonyl)methyl]-2,2-dimethylpyrrolidine-1-carboxylate. A novel one-pot synthesis route reported in Organic Letters (2024) achieved a 78% yield while reducing the number of purification steps, making the compound more practical for large-scale applications. The improved synthetic protocol also addressed previous challenges related to the stability of the fluorosulfonyl group during purification.

In terms of biological activity, preliminary screening data from a 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit moderate inhibitory activity against several cancer-related protein targets, including HDAC6 and PI3Kγ. The researchers noted that the fluorosulfonyl group's unique reactivity profile enabled selective modification of cysteine residues in these enzymes, suggesting potential for developing targeted therapies with reduced off-target effects.

Safety and handling considerations for Benzyl 3-[(fluorosulfonyl)methyl]-2,2-dimethylpyrrolidine-1-carboxylate have been recently updated in chemical safety databases. The compound requires careful handling due to the reactive fluorosulfonyl group, with recommendations for use under inert atmosphere and at controlled temperatures. Recent stability studies have provided more precise storage conditions, indicating that the compound remains stable for at least six months when stored at -20°C under argon.

The future research directions for this compound appear promising, with several groups investigating its application in PROTAC (Proteolysis Targeting Chimera) technology. Its ability to serve as a warhead in targeted protein degradation strategies could open new avenues in drug discovery, particularly for challenging targets that have proven resistant to conventional inhibition approaches. Ongoing studies are also exploring its potential in radiopharmaceutical development, taking advantage of the fluorine atom for PET imaging applications.